![molecular formula C11H17Cl2N3 B1442645 [2-(7-Ethylimidazo[1,2-a]pyridin-2-yl)ethyl]amine dihydrochloride CAS No. 1332528-54-7](/img/structure/B1442645.png)
[2-(7-Ethylimidazo[1,2-a]pyridin-2-yl)ethyl]amine dihydrochloride
Overview
Description
2-(7-Ethylimidazo[1,2-a]pyridin-2-yl)ethyl]amine dihydrochloride (EIPDHC) is a synthetic compound that has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of compounds, as well as to explore the mechanism of action for certain drugs. It has also been used as a tool to gain insight into the pharmacology of various compounds.
Scientific Research Applications
Synthesis and Biological Activity : Imidazo[1,2-a]pyridines, similar to the compound , have been synthesized for potential use as antiulcer agents. For instance, certain derivatives demonstrated significant cytoprotective properties in ethanol and HCl models, although they did not show notable antisecretory activity (Starrett et al., 1989).
Medicinal Chemistry and Materials Chemistry : Compounds like pyrido[1,2-a]benzimidazoles, which are structurally related to the query compound, are notable in medicinal chemistry for properties like DNA intercalation and solubility. They are also relevant in materials chemistry due to their fluorescence characteristics (Masters et al., 2011).
Synthesis of Novel Heterocyclic Compounds : The compound's structure is a key synthon in the creation of various heterocyclic compounds with potential biological activity. Examples include the synthesis of tricyclic N-aryl pyrimidones and related structures (Friary et al., 1993).
Medicinal Chemistry Applications : The synthesis of derivatives based on this compound structure is explored for their potential use in medicinal chemistry. This includes the search for small molecules that can optimally adapt to the three-dimensional binding sites of biological targets (Schmid et al., 2006).
Anti-inflammatory and Analgesic Activities : Certain imidazo[1,2-a]pyridine derivatives have been evaluated for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities, indicating their potential therapeutic applications (Abignente et al., 1982).
Properties
IUPAC Name |
2-(7-ethylimidazo[1,2-a]pyridin-2-yl)ethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3.2ClH/c1-2-9-4-6-14-8-10(3-5-12)13-11(14)7-9;;/h4,6-8H,2-3,5,12H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDOYRUKRPCHFHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=NC(=CN2C=C1)CCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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